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Compound of Interest

Compound Name: NCB-0846

Cat. No.: B15608171 Get Quote

Application Notes and Protocols for NCB-0846
A Guide for Researchers, Scientists, and Drug
Development Professionals
Introduction:

NCB-0846 is a potent and orally active small molecule inhibitor of TRAF2- and NCK-interacting

kinase (TNIK), a key regulator of the canonical Wnt/β-catenin signaling pathway.[1][2][3] By

binding to TNIK, NCB-0846 effectively blocks Wnt signaling, demonstrating significant anti-

tumor and anti-cancer stem cell (CSC) activities.[1][2] This compound has been shown to

inhibit the growth of colorectal cancer cells both in vitro and in vivo.[3][4] Additionally, NCB-
0846 has been reported to inhibit the TGF-β signaling pathway.[5][6][7] These application notes

provide detailed protocols for the preparation of NCB-0846 stock solutions for various

experimental applications.
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Property Value Reference

Molecular Formula C₂₁H₂₁N₅O₂ [8]

Molecular Weight 375.42 g/mol [5][8]

CAS Number 1792999-26-8 [5][8]

Appearance Light yellow to yellow solid [6]

Primary Target TNIK (IC₅₀: 21 nM) [1][5][9]

Additional Targets
FLT3, JAK3, PDGFRα, TRKA,

CDK2/CycA2, HGK
[1][5]

Solubility of NCB-0846
Solvent Solubility Notes Reference

DMSO
≥ 75 mg/mL (199.77

mM)

Use fresh, anhydrous

DMSO as it is

hygroscopic and

moisture can reduce

solubility. Sonication is

recommended.

[1][9]

≥ 30 mg/mL (79.91

mM)
[5][6]

5 mg/mL [8]

Ethanol 2 mg/mL [1]

DMF 1 mg/mL [8]

Water Insoluble [1]
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This high-concentration stock is suitable for subsequent dilution into cell culture media for

various cellular assays.

Materials:

NCB-0846 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator

Protocol:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of NCB-0846 powder. For example, to

prepare 1 mL of a 50 mM stock solution, weigh out 18.77 mg of NCB-0846 (Molecular

Weight: 375.42 g/mol ).

Dissolving: Add the weighed NCB-0846 to a sterile tube. Using a calibrated micropipette,

add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. If

necessary, sonicate the solution for a few minutes to aid dissolution.[9]

Sterilization (Optional): If required for your specific application, sterilize the stock solution by

filtering it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[1][6]
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Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for

long-term storage (up to 1 year).[5][6]

Working Solutions for Cell-Based Assays
Prepare working solutions by diluting the high-concentration stock solution in cell culture

medium to the desired final concentration immediately before use.

Example: To prepare 1 mL of a 10 µM working solution from a 50 mM stock:

Calculate the volume of stock solution needed: (10 µM * 1 mL) / 50 mM = 0.2 µL.

Add 0.2 µL of the 50 mM NCB-0846 stock solution to 999.8 µL of pre-warmed cell culture

medium.

Mix thoroughly by gentle pipetting or vortexing before adding to your cell cultures.

Formulation for In Vivo Oral Administration
For animal studies, NCB-0846 can be formulated as a suspension for oral gavage. Below are

two example formulations found in the literature.

Formulation 1: DMSO/PEG300/Tween-80/Saline[5][9]

Materials:

NCB-0846 powder

DMSO

PEG300

Tween-80

Saline solution

Sterile tubes

Vortex mixer
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Sonicator

Protocol:

Prepare a stock solution of NCB-0846 in DMSO.

In a sterile tube, add the components in the following order, ensuring each component is fully

dissolved before adding the next:

10% DMSO (containing the required amount of NCB-0846)

40% PEG300

5% Tween-80

45% Saline

Vortex and sonicate the mixture to ensure a homogenous and clear solution.[5][9] The

reported solubility for this formulation is ≥ 2.25 mg/mL.[5]

Formulation 2: DMSO/Corn Oil[5]

Materials:

NCB-0846 powder

DMSO

Corn oil

Sterile tubes

Vortex mixer

Protocol:

Prepare a stock solution of NCB-0846 in DMSO.

Add the components in the following order:
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10% DMSO (containing the required amount of NCB-0846)

90% Corn oil

Vortex thoroughly to create a uniform suspension. The reported solubility for this formulation

is ≥ 2.25 mg/mL.[5]

Storage and Stability of NCB-0846
Form

Storage
Temperature

Stability Reference

Powder -20°C 3 years [1][6]

4°C 2 years [5][6]

Stock Solution in

Solvent
-80°C 1 year [1][5][6]

-20°C 1-6 months [1][5][6]

Important Considerations:

Always use fresh, anhydrous DMSO for preparing stock solutions as NCB-0846 solubility

can be affected by moisture.[1]

To maintain the stability of the compound, it is crucial to aliquot stock solutions and avoid

repeated freeze-thaw cycles.[1][6]

For in vivo formulations, it is recommended to prepare them fresh before each

administration.

Visualizing Experimental Workflow and Signaling
Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15608171?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-100830/NCB-0846-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15608171?utm_src=pdf-body
https://www.selleckchem.com/products/ncb-0846.html
https://www.medchemexpress.com/NCB-0846.html
https://file.medchemexpress.com/batch_PDF/HY-100830/NCB-0846-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/NCB-0846.html
https://www.selleckchem.com/products/ncb-0846.html
https://file.medchemexpress.com/batch_PDF/HY-100830/NCB-0846-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/NCB-0846.html
https://www.selleckchem.com/products/ncb-0846.html
https://file.medchemexpress.com/batch_PDF/HY-100830/NCB-0846-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/NCB-0846.html
https://www.benchchem.com/product/b15608171?utm_src=pdf-body
https://www.selleckchem.com/products/ncb-0846.html
https://www.selleckchem.com/products/ncb-0846.html
https://www.medchemexpress.com/NCB-0846.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

In Vitro Experiments

In Vivo ExperimentsWeigh NCB-0846 Powder Dissolve in Anhydrous DMSO Vortex / Sonicate Aliquot for Storage Store at -80°C

Dilute Stock in
Cell Culture Medium

Prepare In Vivo
Formulation

Treat Cells Perform Cellular Assays
(e.g., Viability, Western Blot)

Administer to Animal Model
(e.g., Oral Gavage)

Analyze In Vivo Effects
(e.g., Tumor Growth)

Click to download full resolution via product page

Caption: Workflow for preparing and using NCB-0846 solutions.
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Caption: NCB-0846 inhibits the Wnt signaling pathway by targeting TNIK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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